Cas no 21693-93-6 (1,3-Benzenedicarboxamide,N1,N3-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-5-methoxy-)

• Product Name: 1,3-Benzenedicarboxamide,N1,N3-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-5-methoxy-
• CAS No: 21693-93-6
• MF: C₂₇H₂₆N₆O₃
• MW: 482.533745288849
• CID: 255467
• PubChem ID: 249327
• Update Time: 2025-04-19

1,3-Benzenedicarboxamide,N1,N3-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide,N1,N3-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-5-methoxy-
• 1-Nitro-1,2-diphenylethene
• NSC-67544
• NSC67544
• N~1~,N~3~-Bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-5-methoxybenzene-1,3-dicarboxamide
• DTXSID10944300
• SCHEMBL15788287
• 21693-93-6

• Inchi： 1S/C27H26N6O3/c1-36-23-15-19(26(34)32-21-6-2-17(3-7-21)24-28-10-11-29-24)14-20(16-23)27(35)33-22-8-4-18(5-9-22)25-30-12-13-31-25/h2-9,14-16H,10-13H2,1H3,(H,28,29)(H,30,31)(H,32,34)(H,33,35)
• InChI Key： RIVBWHBCMCMJSY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(NC2C=CC(=CC=2)C2=NCCN2)=O)C=C(C=1)C(NC1C=CC(=CC=1)C1=NCCN1)=O

Computed Properties

• Exact Mass: 482.20688
• Monoisotopic Mass: 482.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.36
• Refractive Index: 1.694
• PSA: 116.21